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Compound of Interest

Compound Name: Methyl 5-acetylsalicylate

Cat. No.: B118680

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, specifically the
melting and boiling points, of methyl 5-acetylsalicylate. It includes detailed experimental
protocols for the synthesis and determination of these properties, catering to the needs of
researchers, scientists, and professionals in the field of drug development.

Physicochemical Data of Methyl 5-Acetylsalicylate

Methyl 5-acetylsalicylate, also known as 5-acetyl-2-hydroxybenzoic acid methyl ester, is a
derivative of salicylic acid. Its physical properties are crucial for its purification, formulation, and
application in various research and development settings.

Melting and Boiling Points

The melting and boiling points of a compound are fundamental physical constants that provide
an indication of its purity. For methyl 5-acetylsalicylate, the experimentally determined values
from various sources are summarized below.
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Physical Property Value

Melting Point 54-64 °C

Reported Ranges: 54-60°C, 57.0-63.0°C[1][2],
58-62°C[3][4], 60-62°C[5], 62-64°C[6]

Boiling Point 167 °C at 15 mmHg

Experimental Protocols

The following sections detail the methodologies for the synthesis of methyl 5-acetylsalicylate
and the determination of its melting and boiling points.

Synthesis of Methyl 5-Acetylsalicylate

This protocol describes the synthesis of methyl 5-acetylsalicylate via a Friedel-Crafts
acylation of methyl salicylate.

Materials:

Methyl salicylate

o Tetrachloroethylene

o Acetyl chloride

e Aluminum chloride

e Ice water

e Saturated aqueous sodium bicarbonate solution
e Hexane

Procedure:

e Cool a solution of 75 g (0.5 mol) of methyl salicylate in 200 ml of tetrachloroethylene in an
ice bath.
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Add a solution of 40 g (0.5 mol) of acetyl chloride in 200 ml of tetrachloroethylene to the
cooled mixture.

Over a period of fifteen minutes, add 133 g (1.0 mol) of aluminum chloride to the chilled
mixture, ensuring the temperature remains below 25°C.

After the addition is complete, stir the mixture for 4 hours at 25°C.
Pour the reaction mixture into ice water.

Separate the organic layer and wash it with water and a saturated agqueous sodium
bicarbonate solution.

Dry the organic layer and evaporate the solvent.

Crystallize the residual oil from hexane to obtain methyl 5-acetylsalicylate.[5]
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Synthesis Workflow
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Workflow for the synthesis of methyl 5-acetylsalicylate.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b118680?utm_src=pdf-body-img
https://www.benchchem.com/product/b118680?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Melting Point Determination

The melting point of a pure crystalline solid is a sharp, well-defined temperature at which the
substance transitions from a solid to a liquid.[7][8] Impurities typically cause a depression and
broadening of the melting point range.[7][8]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
e Capillary tubes (sealed at one end)

e Thermometer

Procedure:

 Introduce a small amount of the finely powdered, dry crystalline sample of methyl 5-
acetylsalicylate into a capillary tube to a height of 2-3 mm.

o Place the capillary tube in the heating block of the melting point apparatus.
e Heat the sample rapidly to a temperature about 10-15°C below the expected melting point.
e Then, decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.

e Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

o Record the temperature at which the last crystal melts (the end of the melting range).

e The melting point is reported as this range.
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Melting Point Determination Workflow
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Workflow for melting point determination.

Boiling Point Determination
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The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[8] The boiling point is sensitive to pressure changes.

Apparatus:

Thiele tube or other boiling point apparatus

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)

Procedure:

Place a few milliliters of methyl 5-acetylsalicylate into a small test tube.
Invert a capillary tube (sealed end up) and place it into the test tube containing the sample.

Attach the test tube to a thermometer and place the assembly in a Thiele tube containing a
high-boiling liquid (e.g., mineral oil).

Heat the Thiele tube gently.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Continue heating until a rapid and continuous stream of bubbles is observed.
Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.

Biological Activity and Signaling Pathway
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Methyl 5-acetylsalicylate, as a salicylate derivative, is expected to exhibit anti-inflammatory
and analgesic properties. The primary mechanism of action for salicylates involves the
inhibition of cyclooxygenase (COX) enzymes, which are key in the synthesis of prostaglandins
—mediators of inflammation and pain.

Some salicylates have also been shown to modulate the nuclear factor-kappa B (NF-kB)
signaling pathway, a critical regulator of the inflammatory response. Inhibition of this pathway
leads to a reduction in the expression of pro-inflammatory genes.

Proposed Anti-Inflammatory Signaling Pathway of Methyl 5-Acetylsalicylate
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Proposed mechanism of anti-inflammatory action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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